Cas no 63116-14-3 (Disulfide, 4-chlorophenyl 2,4-dinitrophenyl)
63116-14-3 structure
Product Name:Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
CAS No:63116-14-3
MF:C12H7ClN2O4S2
MW:342.777979135513
CID:427185
PubChem ID:12336428
Update Time:2025-04-19
Disulfide, 4-chlorophenyl 2,4-dinitrophenyl Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
- 1-[(4-chlorophenyl)disulfanyl]-2,4-dinitrobenzene
- 63116-14-3
- DTXSID50491424
-
- Inchi: 1S/C12H7ClN2O4S2/c13-8-1-4-10(5-2-8)20-21-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
- InChI Key: HFXOFHPDJPXDFM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SSC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.95371
- Monoisotopic Mass: 341.9535767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 142Ų
Experimental Properties
- PSA: 86.28
Disulfide, 4-chlorophenyl 2,4-dinitrophenyl Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
63116-14-3 (Disulfide, 4-chlorophenyl 2,4-dinitrophenyl) Related Products
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